Cas no 155134-27-3 (1H-Indole-3-carboxylic acid, 7-methyl-1-(phenylmethyl)-, methyl ester)

• Product Name: 1H-Indole-3-carboxylic acid, 7-methyl-1-(phenylmethyl)-, methyl ester
• CAS No: 155134-27-3
• MF: C₁₈H₁₇NO₂
• MW: 279.333084821701
• CID: 1334063
• PubChem ID: 10265610
• Update Time: 2025-04-20

1H-Indole-3-carboxylic acid, 7-methyl-1-(phenylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 7-methyl-1-(phenylmethyl)-, methyl ester
• Methyl 7-methyl-1-(phenylmethyl)-1H-indole-3-carboxylate
• DTXSID901200107
• 155134-27-3

• Inchi： 1S/C18H17NO2/c1-13-7-6-10-15-16(18(20)21-2)12-19(17(13)15)11-14-8-4-3-5-9-14/h3-10,12H,11H2,1-2H3
• InChI Key： XRUWJGOEKAAJJI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN(CC2C=CC=CC=2)C2C(C)=CC=CC=21)=O

Computed Properties

• Exact Mass: 279.12601
• Monoisotopic Mass: 279.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23